N-(1-amino-2-methylpropan-2-yl)-2-chlorobenzenesulfonamide

• IUPAC Name: N-(1-amino-2-methylpropan-2-yl)-2-chlorobenzenesulfonamide
• InChI: InChI=1S/C10H15ClN2O2S/c1-10(2,7-12)13-16(14,15)9-6-4-3-5-8(9)11/h3-6,13H,7,12H2,1-2H3
• InChI Key: GHGIXSCNBZGLOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)NS(=O)(=O)C1=CC=CC=C1Cl
• Molecular Formula: C10H15ClN2O2S
• Molecular Weight: 262.76 g/mol

Description

N-(1-amino-2-methylpropan-2-yl)-2-chlorobenzenesulfonamide, commonly known as Sulfamethazine, is a synthetic sulfonamide antibiotic, which is widely used in animal husbandry for the prevention and treatment of bacterial infections. Sulfamethazine is a broad-spectrum antibiotic that inhibits the growth of many Gram-positive and Gram-negative bacteria.

Scientific Research Applications

Sulfamethazine has been extensively studied for its antibacterial properties and has been used in numerous scientific research studies to investigate its effects on bacterial growth and metabolism. Sulfamethazine has been shown to be effective against several bacterial strains, including Escherichia coli, Salmonella typhimurium, and Staphylococcus aureus.

Mechanism of Action

Sulfamethazine works by inhibiting the synthesis of folic acid, which is an essential nutrient for bacterial growth. Sulfamethazine competes with para-aminobenzoic acid (PABA) for the active site of dihydropteroate synthase, an enzyme involved in the synthesis of folic acid. By inhibiting this enzyme, Sulfamethazine prevents the formation of folic acid, which leads to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
Sulfamethazine has been shown to have both biochemical and physiological effects on bacterial cells. Sulfamethazine inhibits the synthesis of folic acid, which leads to the disruption of nucleic acid synthesis and cell division. Sulfamethazine also affects the permeability of the bacterial cell membrane, which leads to the leakage of intracellular contents and ultimately cell death.

Advantages and Limitations for Lab Experiments

Sulfamethazine has several advantages for use in lab experiments. It is a broad-spectrum antibiotic that is effective against many bacterial strains, making it a useful tool for investigating the effects of antibiotics on bacterial growth and metabolism. Sulfamethazine is also relatively inexpensive and easy to obtain, making it a cost-effective option for lab experiments. However, there are also limitations to the use of Sulfamethazine in lab experiments. Sulfamethazine can be toxic to some cell types, and its effectiveness can be affected by the presence of other antibiotics or growth factors.

Future Directions

There are several future directions for research on Sulfamethazine. One area of research is the development of new derivatives of Sulfamethazine that are more effective against antibiotic-resistant bacteria. Another area of research is the investigation of the effects of Sulfamethazine on the gut microbiome, which could have implications for the use of Sulfamethazine in animal husbandry. Additionally, research could be conducted to investigate the effects of Sulfamethazine on other bacterial processes, such as biofilm formation and quorum sensing. Overall, Sulfamethazine remains an important tool for investigating the effects of antibiotics on bacterial growth and metabolism, and further research is needed to fully understand its potential applications.

Synthesis Methods

Sulfamethazine is synthesized by reacting 2-chlorobenzenesulfonamide with 2-methyl-2-amino-1-propanol in the presence of a base such as sodium hydroxide. The reaction takes place at elevated temperatures and pressures, and the resulting product is purified by recrystallization.